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For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of contemporary solution-phase methods

for the synthesis of pure nickel carbide (Ni₃C) nanoparticles. Nickel carbide, a metastable

material, has garnered significant interest for its unique catalytic and magnetic properties.[1][2]

[3] Solution-phase synthesis offers distinct advantages over traditional methods like mechanical

alloying by providing superior control over particle size, morphology, and purity at lower

temperatures.[1][2][3] This document details established experimental protocols, summarizes

key quantitative data, and presents visual workflows to facilitate the replication and further

development of these synthetic strategies.

Synthesis Methodologies
Several reliable solution-phase routes have been established for the synthesis of Ni₃C

nanoparticles. The most prominent methods involve the thermal decomposition of a nickel

precursor in the presence of carbon-donating ligands or solvents. These organic molecules

serve a dual role: they act as capping agents to control particle growth and prevent
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aggregation, and they serve as the carbon source for the carburization of nascent nickel

nanoparticles.

Protocol 1: Thermal Decomposition of Nickel Formate
This method relies on the thermal decomposition of nickel formate in a high-boiling point

solvent with long-chain surfactants. The surfactants, oleic acid and oleylamine, are crucial for

the formation of pure-phase Ni₃C, acting as both stabilizing agents and the carbon source.[1][4]

The co-existence and reaction of highly active nickel and carbon atoms at the nanoscale is key

to the formation of the metastable Ni₃C phase.[1][4]

Preparation: In a three-neck flask equipped with a condenser and a thermocouple, combine

nickel formate with oleic acid and oleylamine.

Heating & Reaction: Heat the mixture to a specific temperature (e.g., 300-320°C) under a

nitrogen atmosphere with continuous stirring.

Formation: Maintain the reaction temperature for a set duration (e.g., 180 minutes) to allow

for the complete decomposition of the precursor and the formation and crystallization of Ni₃C

nanoparticles.[1]

Isolation: After the reaction, cool the mixture to room temperature. Add a non-solvent like

ethanol to precipitate the nanoparticles.

Purification: Centrifuge the mixture to collect the nanoparticles. Wash the product repeatedly

with a mixture of ethanol and hexane to remove residual surfactants and byproducts.

Drying: Dry the purified Ni₃C nanoparticles under vacuum.
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Workflow for Ni₃C synthesis via nickel formate decomposition.

Parameter Value Reference

Precursor Nickel Formate [1][4]

Surfactants Oleic Acid, Oleylamine [1][4]

Reaction Time 180 min [1]

Avg. Particle Size 40 nm [1][4]

Crystal Structure Hexagonal Ni₃C [1]

Magnetic Property Superparamagnetic [1][4]

Protocol 2: Polyol Reflux Method
The polyol method utilizes a high-boiling point alcohol, such as triethylene glycol (TEG) or

tetraethylene glycol, which acts as both the solvent and a reducing agent.[5][6] This approach

can produce either pure Ni₃C or Ni/Ni₃C core-shell nanoparticles depending on the reaction

time and temperature.[2][5] The carbon for Ni₃C formation originates from the decomposition of

the glycol solvent at elevated temperatures.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1175060/docs?utm_src=pdf-body-img#solution-phase-synthesis-of-pure-nickel-carbide-ni3c-nanoparticles-a-technical-guide
https://www.ingentaconnect.com/contentone/asp/jnn/2006/00000006/00000001/art00037?crawler=true
https://pubmed.ncbi.nlm.nih.gov/16573099/
https://www.ingentaconnect.com/contentone/asp/jnn/2006/00000006/00000001/art00037?crawler=true
https://pubmed.ncbi.nlm.nih.gov/16573099/
https://www.ingentaconnect.com/contentone/asp/jnn/2006/00000006/00000001/art00037?crawler=true
https://www.ingentaconnect.com/contentone/asp/jnn/2006/00000006/00000001/art00037?crawler=true
https://pubmed.ncbi.nlm.nih.gov/16573099/
https://www.ingentaconnect.com/contentone/asp/jnn/2006/00000006/00000001/art00037?crawler=true
https://www.ingentaconnect.com/contentone/asp/jnn/2006/00000006/00000001/art00037?crawler=true
https://pubmed.ncbi.nlm.nih.gov/16573099/
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra11916f
https://www.researchgate.net/publication/7206540_A_New_Method_to_Synthesize_Nickel_Carbide_Ni_3_C_Nanoparticles_in_Solution
https://pmc.ncbi.nlm.nih.gov/articles/PMC9228832/
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra11916f
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra11916f
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Dissolve a nickel salt (e.g., Nickel Nitrate, Ni(NO₃)₂) and a surfactant (e.g.,

Triphenylphosphine oxide, TPPO) in triethylene glycol (TEG) in a reflux setup.[5]

Heating & Reflux: Heat the solution to a high temperature (e.g., 300°C) and maintain it at

reflux for a specific duration (e.g., 20 minutes).[5] Longer reaction times and higher

temperatures favor the formation of the pure Ni₃C phase over metallic Ni.[5]

Isolation: After the reaction period, terminate the heating and allow the solution to cool.

Purification: Precipitate the nanoparticles by adding ethanol. Collect the product via

centrifugation and wash thoroughly with ethanol to remove the solvent and excess

surfactant.

Drying: Dry the final product in a vacuum oven.
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Workflow for Ni₃C synthesis using the polyol reflux method.
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Parameter Value Reference

Precursor Nickel Nitrate (Ni(NO₃)₂) [5]

Solvent/Carbon Source Triethylene Glycol (TEG) [5]

Surfactant
Triphenylphosphine oxide

(TPPO)
[5]

Reaction Temperature 300 °C [5]

Reaction Time 20 min [5]

Resulting Phase Ni₃C (with trace Ni) [5]

Magnetic Property
Ni₃C is non-magnetic;

magnetism arises from trace Ni
[5]

Protocol 3: Thermal Decomposition of Nickel
Acetylacetonate (Ni(acac)₂)
This versatile method involves the thermal decomposition of nickel acetylacetonate (Ni(acac)₂)

in a high-boiling solvent mixture. It is highly effective for producing crystalline Ni₃C

nanoparticles suitable for catalytic applications.[7] The choice of surfactants and solvents is

critical for controlling the final phase and morphology.

Preparation: Combine nickel acetylacetonate (Ni(acac)₂) with oleylamine (OAm) and 1-

octadecene (ODE) in a reaction flask.[7][8]

Degassing: Heat the mixture to a moderate temperature (e.g., 120°C) under vacuum to

remove water and oxygen.

Reaction: Increase the temperature to 250°C under an inert atmosphere (e.g., Argon) and

maintain for the desired reaction time.[7][8] The oleylamine and octadecene act as the

carbon source.

Isolation & Purification: After cooling, add ethanol to precipitate the nanoparticles. The

product is then isolated by centrifugation and washed multiple times with ethanol to remove

organic residues.[8]
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Drying: Dry the purified nanoparticles under vacuum.
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Workflow for Ni₃C synthesis from Ni(acac)₂ decomposition.

Parameter Value Reference

Precursor
Nickel(II) acetylacetonate

(Ni(acac)₂)
[7][8]

Solvent/Surfactant
Oleylamine (OAm), 1-

Octadecene (ODE)
[7][8]

Reaction Temperature 250 °C [7][8]

Avg. Particle Size 50 - 100 nm [8]

Crystal Structure Hexagonal (hcp) Ni₃C [8][9]

Avg. Crystallite Size 23 nm (from XRD) [8]

Characterization of Ni₃C Nanoparticles
The successful synthesis of pure Ni₃C nanoparticles requires thorough characterization. The

following techniques are essential for confirming the phase, size, and morphology of the

product.
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X-ray Diffraction (XRD): This is the primary technique used to confirm the formation of the

Ni₃C crystal structure. The diffraction pattern for hexagonal Ni₃C is distinct and can be used

to verify phase purity.[5][8][9] The Scherrer equation can be applied to XRD peak broadening

to estimate the average crystallite size.[8]

Transmission Electron Microscopy (TEM): TEM provides direct visualization of the

nanoparticles, allowing for the determination of their size, size distribution, and morphology

(e.g., spherical, hexagonal).[2][5][8] High-resolution TEM (HRTEM) can be used to observe

the crystal lattice fringes.

X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive technique used to

confirm the chemical composition and bonding states. It can verify the presence of nickel-

carbon bonds, distinguishing Ni₃C from metallic Ni and adventitious carbon.[2][5]

Summary of Synthesis Parameters
The table below provides a comparative summary of the key parameters for the different

solution-phase synthesis methods discussed.

Method
Nickel
Precursor

Carbon
Source /
Solvent

Temp. (°C) Time
Avg. Size
(nm)

Nickel

Formate

Decomp.

Nickel

Formate

Oleic Acid /

Oleylamine
300-320 180 min 40

Polyol Reflux Nickel Nitrate
Triethylene

Glycol (TEG)
300 20 min N/A

Ni(acac)₂

Decomp.

Nickel

Acetylaceton

ate

Oleylamine /

1-

Octadecene

250 Variable 50-100

Conclusion
Solution-phase synthesis provides a robust and highly controllable platform for producing pure

nickel carbide nanoparticles. By carefully selecting the nickel precursor, solvents, and
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surfactants, and by precisely controlling reaction parameters such as temperature and time,

researchers can tune the size and properties of the resulting Ni₃C nanoparticles. The detailed

protocols and comparative data in this guide serve as a foundational resource for the synthesis

and application of this promising nanomaterial in catalysis, magnetic devices, and other

advanced technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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